Cas no 82559-73-7 (Benzamide, N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-2,6-dimethoxy-)

• Product Name: Benzamide, N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-2,6-dimethoxy-
• CAS No: 82559-73-7
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 689225
• PubChem ID: 13239341
• Update Time: 2025-04-19

Benzamide, N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-2,6-dimethoxy-
• N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-2,6-dimethoxybenzamide
• AKOS003004690
• SCHEMBL9712927
• 82559-73-7
• DTXSID30531155

• Inchi： 1S/C14H15N3O3S/c1-19-9-4-3-5-10(20-2)11(9)12(18)15-14-17-16-13(21-14)8-6-7-8/h3-5,8H,6-7H2,1-2H3,(H,15,17,18)
• InChI Key： YPMTXHDXXGRADA-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C(=CC=CC=2OC)OC)=O)=NN=C1C1CC1

Computed Properties

• Exact Mass: 305.08341252g/mol
• Monoisotopic Mass: 305.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 102Ų